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For Researchers, Scientists, and Drug Development Professionals

Introduction
MHY1485 is a potent, cell-permeable small molecule that functions as an activator of the

mammalian target of rapamycin (mTOR), a crucial serine/threonine protein kinase.[1][2][3] The

mTOR pathway is a central regulator of cell growth, proliferation, survival, and protein

synthesis.[1] MHY1485 exerts its effects by activating the mTORC1 complex, which

subsequently phosphorylates downstream targets like S6K1 and rpS6.[2][4] A key aspect of its

mechanism is the inhibition of autophagy; MHY1485 suppresses the fusion between

autophagosomes and lysosomes, leading to the accumulation of autophagic vacuoles.[1][5][6]

[7]

Given its role in fundamental cellular processes, MHY1485 is a valuable tool in various

research areas, including cancer biology, neurobiology, and studies on aging. The reliability

and reproducibility of experimental results using MHY1485 are critically dependent on the

proper preparation, handling, and storage of its solutions. Degradation of the compound due to

improper storage can lead to a significant loss of potency. These notes provide detailed

protocols and stability data to ensure the consistent performance of MHY1485 in research

applications.
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Quantitative Data Summary
The following tables summarize the key physical properties, solubility, and stability information

for MHY1485.

Table 1: Chemical and Physical Properties of MHY1485

Property Value

Molecular Formula C₁₇H₂₁N₇O₄

Molecular Weight 387.4 g/mol [1]

CAS Number 326914-06-1[1]

Appearance Pale yellow solid

Purity >98%[1][8]

Table 2: Solubility of MHY1485 in Common Solvents

Solvent Concentration Notes

DMSO Up to 20 mg/mL[1][8]

Moisture-absorbing DMSO can

reduce solubility; use fresh

solvent.[2] Gentle warming

(50°C) or ultrasonication may

be required to fully dissolve the

compound.[2]

12.5 mg/mL[9]

10 mg/mL[2]

DMF Up to 10 mg/mL[1][8]

5 mg/mL[7]

Table 3: Recommended Storage Conditions and Stability
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Form
Storage
Temperature

Stability Period Recommendations

Lyophilized Powder Room Temperature 24 Months[1]
Store in a desiccated

environment.

Stock Solution -20°C
1 to 3 Months[1][2][8]

[9][10]

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

Stock Solution -80°C
6 to 12 Months[2][3]

[11]

Preferred for longer-

term storage. Aliquot

to prevent

degradation.

Experimental Protocols
Protocol 1: Preparation of a 15 mM High-Concentration
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for use in in vitro

cell culture experiments.

Materials:

MHY1485 lyophilized powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated precision balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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Equilibration: Allow the vial of MHY1485 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh 5 mg of MHY1485 powder and transfer it to a sterile

polypropylene tube.

Solvent Addition: Based on the product datasheet, add 0.86 mL of sterile, anhydrous DMSO

to the tube containing the 5 mg of MHY1485 to achieve a final concentration of 15 mM.[1]

Dissolution: Cap the tube tightly and vortex thoroughly for 2-3 minutes until the powder is

completely dissolved.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, warm the solution

in a water bath at 37-50°C for 5-10 minutes or use a sonicator.[2] Vortex again to ensure

homogeneity.

Sterilization (Optional): If required for your application, filter the solution through a 0.22 µm

DMSO-compatible syringe filter into a new sterile tube.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. Store the aliquots at -80°C for long-term stability (up to 12 months) or at -20°C for

shorter-term use (up to 3 months).[1][2][3]

Protocol 2: Preparation of Working Solutions for In Vitro
Use
Procedure:

Remove a single aliquot of the MHY1485 stock solution from the -20°C or -80°C freezer.

Thaw the aliquot at room temperature.

Briefly centrifuge the vial to collect the solution at the bottom.

Dilute the stock solution to the desired final working concentration directly in the cell culture

medium. For example, to achieve a 10 µM final concentration in 10 mL of media, add 6.7 µL

of the 15 mM stock solution.
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Mix the medium thoroughly by gentle inversion or pipetting immediately after adding the

compound to ensure even distribution.

Important: Do not re-freeze the thawed stock solution aliquot if it has been kept at room

temperature for an extended period. Discard any unused portion of the working solution in

media.
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Caption: MHY1485 activates mTORC1, promoting protein synthesis and inhibiting autophagy.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a stable MHY1485 stock solution.
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Logical Workflow: Solution Handling and Storage
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Caption: Decision tree for handling and using MHY1485 solutions to ensure stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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